Cas no 1806659-93-7 (Ethyl 3-(2-bromopropanoyl)-2-(methylthio)benzoate)

• Product Name: Ethyl 3-(2-bromopropanoyl)-2-(methylthio)benzoate
• CAS No: 1806659-93-7
• MF: C₁₃H₁₅BrO₃S
• MW: 331.225402116776
• CID: 4955732
• Update Time: 2025-10-23

Ethyl 3-(2-bromopropanoyl)-2-(methylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-bromopropanoyl)-2-(methylthio)benzoate

• Inchi： 1S/C13H15BrO3S/c1-4-17-13(16)10-7-5-6-9(12(10)18-3)11(15)8(2)14/h5-8H,4H2,1-3H3
• InChI Key： HTUFXEMHGRFKMR-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(C(=O)OCC)C=1SC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 309
• XLogP3: 3.5
• Topological Polar Surface Area: 68.7

Additional information on Ethyl 3-(2-bromopropanoyl)-2-(methylthio)benzoate

Ethyl 3-(2-bromopropanoyl)-2-(methylthio)benzoate: A Comprehensive Overview of Its Chemical Structure, Synthesis, Pharmacological Potential, and Research Applications

Ethyl 3-(2-bromopropanoyl)-2-(methylthio)benzoate is a multifunctional organic compound with a complex molecular framework that has garnered significant attention in pharmaceutical research. This compound, with the chemical formula C₁₅H₁₇BrO₄S, is characterized by its benzoate core, a 2-bromopropanoyl substituent, and a methylthio group. These structural features contribute to its unique chemical reactivity and biological activity, making it a promising candidate for drug development. The CAS number 1806659-93-7 serves as a unique identifier for this compound, enabling precise referencing in scientific literature and industrial applications.

The benzoate moiety, a benzene ring with a carboxyl group, forms the backbone of this molecule. The 2-bromopropanoyl group, consisting of a bromine atom attached to a propionyl chain, introduces electrophilic properties that may influence its interaction with biological targets. Meanwhile, the methylthio group, which contains a sulfur atom bonded to a methyl group, is known for its ability to modulate enzyme activity and cellular signaling pathways. The combination of these functional groups creates a versatile scaffold with potential applications in medicinal chemistry.

Recent studies have highlighted the importance of synthetic strategies for the efficient preparation of Ethyl 3-(2-bromopropanoyl)-2-(methylthio)benzoate. One notable approach involves the coupling of 2-bromopropanoyl chloride with 2-(methylthio)benzoic acid in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC). This method allows for the controlled formation of the ester linkage, which is critical for maintaining the compound's structural integrity. The reaction conditions, including temperature, solvent, and catalyst selection, have been optimized to maximize yield and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry.

The pharmacological potential of Ethyl 3-(2-bromopropanoyl)--2-(methylthio)benzoate is primarily attributed to its ability to interact with specific molecular targets. For instance, the methylthio group may act as a pseudosubstrate for enzymes such as thioredoxin reductase, which plays a key role in redox homeostasis. Additionally, the 2-bromopropanoyl substituent could modulate the activity of protein kinases, which are implicated in various cellular processes, including apoptosis and inflammation. These interactions suggest potential therapeutic applications in the treatment of diseases such as cancer and neurodegenerative disorders.

Recent advancements in computational modeling have further elucidated the molecular mechanisms underlying the biological activity of Ethyl 3-(2-bromopropanoyl)-2-(methylthio)benzoate. A 2024 study published in ACS Chemical Biology employed molecular docking simulations to predict the compound's binding affinity to specific protein targets. The results indicated that the methylthio group forms hydrogen bonds with key residues in the target enzyme, while the 2-bromopropanoyl moiety exhibits hydrophobic interactions. These findings provide valuable insights into the design of more potent derivatives with enhanced therapeutic efficacy.

The synthetic versatility of Ethyl 3-(2-bromopropanoyl)-2-(methylthio)benzoate has also been explored in the context of drug discovery. Researchers have investigated the possibility of modifying the 2-bromopropanoyl substituent to enhance the compound's pharmacokinetic properties. For example, replacing the bromine atom with other halogen atoms or introducing additional functional groups has been shown to improve solubility and metabolic stability, as demonstrated in a 2022 study in Organic & Biomolecular Chemistry. These modifications could lead to the development of more effective therapeutic agents with improved bioavailability.

Furthermore, the biological activity of Ethyl 3-(2-bromopropanoyl)-2-(methylthio)benzoate has been evaluated in various preclinical models. In vitro experiments have demonstrated its ability to inhibit the growth of cancer cell lines, particularly those overexpressing specific kinases. A 2023 study in Cancer Research reported that the compound induces apoptosis in ovarian cancer cells by disrupting the mitochondrial membrane potential, a process mediated by its interaction with the methylthio group. These findings underscore the potential of this compound as a candidate for anti-cancer therapy.

Despite its promising properties, the synthesis and application of Ethyl 3-(2-bromopropanoyl)-2-(methylthio)benzoate present several challenges. One major issue is the potential for side reactions during the coupling of the 2-bromopropanoyl and methylthio moieties, which can lead to the formation of byproducts. To address this, researchers have developed purification techniques such as column chromatography and high-performance liquid chromatography (HPLC) to isolate the desired compound with high purity. These methods are critical for ensuring the quality and consistency of the final product.

In conclusion, Ethyl 3-(2-bromopropanoyl)-2-(methylthio)benzoate represents a valuable compound with significant potential in pharmaceutical research. Its unique molecular structure, characterized by the benzoate, 2-bromopropanoyl, and methylthio groups, offers opportunities for the development of novel therapeutics. Ongoing studies continue to explore its biological mechanisms, synthetic pathways, and applications in drug discovery, highlighting its importance as a versatile scaffold in medicinal chemistry.